3,5-Dibromo-4-(bromomethyl)-2,6-dimethylphenol

• CAS No.: 113152-21-9
• Molecular Formula: C9H9Br3O
• Molecular Weight: 372.88 g/mol
• IUPAC Name: 3,5-dibromo-4-(bromomethyl)-2,6-dimethylphenol
• InChI: InChI=1S/C9H9Br3O/c1-4-7(11)6(3-10)8(12)5(2)9(4)13/h13H,3H2,1-2H3
• InChI Key: IIZOHEWECNWGPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Br)CBr)Br)C)O

Description

3,5-Dibromo-4-(bromomethyl)-2,6-dimethylphenol is a useful research compound. Its molecular formula is C9H9Br3O and its molecular weight is 372.88 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The temperature is increased to 70° C.-75° C., and a solution is obtained. The solution is held at 70° C.-75° C. for 3 hours. The unreacted bromine is removed by distillation with the aid of 1 liter of carbon tetrachloride. When 1 liter of solvent remains with the product, the solution is cooled to 25° C. The light brown solid which is obtained is filtered and is dried under vacuum for 5 hours. A yield of 250 g (67 percent) is obtained, which analysis by gas chromatography shows to be 97 percent tribromomesitol and 3 percent dibromomesitol. The product has a melting point of 144° C.-146° C. and has the following proton nuclear magnetic resonance spectrum (CDCl3), δ: 2.30 (s, 6H), 4.90 (s, 2H), which is consistent with the structure of the product.